Cas no 2137839-13-3 ((5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol)

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol structure

2137839-13-3 structure

Product Name:(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol

CAS No:2137839-13-3

MF:C₅H₈N₂OS

MW:144.194819450378

CID:6546629

PubChem ID:91068539

Update Time:2024-03-01

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol
- EN300-1085683
- 2137839-13-3
- Inchi： 1S/C5H8N2OS/c1-2-4-6-7-5(3-9)8-4/h9H,2-3H2,1H3
- InChI Key： XUKNWJCVWOXESL-UHFFFAOYSA-N
- SMILES： SCC1=NN=C(CC)O1

Computed Properties

Exact Mass: 144.03573406g/mol
Monoisotopic Mass: 144.03573406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 91
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 39.9Å²

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1085683-0.05g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.05g	$707.0	2023-10-27
Enamine	EN300-1085683-0.1g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.1g	$741.0	2023-10-27
Enamine	EN300-1085683-0.25g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.25g	$774.0	2023-10-27
Enamine	EN300-1085683-0.5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	0.5g	$809.0	2023-10-27
Enamine	EN300-1085683-1.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		1g	$1086.0	2023-06-10
Enamine	EN300-1085683-2.5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	2.5g	$1650.0	2023-10-27
Enamine	EN300-1085683-5.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		5g	$3147.0	2023-06-10
Enamine	EN300-1085683-10.0g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3		10g	$4667.0	2023-06-10
Enamine	EN300-1085683-1g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	1g	$842.0	2023-10-27
Enamine	EN300-1085683-5g	(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol	2137839-13-3	95%	5g	$2443.0	2023-10-27

(5-ethyl-1,3,4-oxadiazol-2-yl)methanethiol Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

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